Cas no 1604290-42-7 ((3S)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanamide)

• Product Name: (3S)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanamide
• CAS No: 1604290-42-7
• MF: C₇H₈BrClN₂OS
• MW: 283.573218345642
• CID: 5716868
• PubChem ID: 102841372
• Update Time: 2025-06-08

(3S)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3S)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanamide
• 1604290-42-7
• EN300-1285153
• 2-Thiophenepropanamide, β-amino-4-bromo-5-chloro-, (βS)-

• Inchi： 1S/C7H8BrClN2OS/c8-3-1-5(13-7(3)9)4(10)2-6(11)12/h1,4H,2,10H2,(H2,11,12)/t4-/m0/s1
• InChI Key： IVACEXZSSGNYMR-BYPYZUCNSA-N
• SMILES： BrC1=C(SC(=C1)[C@H](CC(N)=O)N)Cl

Computed Properties

• Exact Mass: 281.92292g/mol
• Monoisotopic Mass: 281.92292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.754±0.06 g/cm3(Predicted)
• Boiling Point: 469.3±45.0 °C(Predicted)
• pka: 16.03±0.40(Predicted)

Additional information on (3S)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanamide

Introduction to (3S)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanamide and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (3S)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanamide, with the CAS number 1604290-42-7, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its stereochemical configuration and aromatic heterocyclic moiety, represents a promising candidate for further exploration in drug discovery and molecular research.

The structural framework of (3S)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanamide encompasses a proline derivative linked to a thiophene ring substituted with bromo and chloro groups. This specific arrangement not only imparts distinct electronic and steric properties but also opens up avenues for diverse biological interactions. The stereochemistry at the 3-position, denoted by the (S) configuration, is particularly noteworthy as it can influence the compound's binding affinity and metabolic stability.

In recent years, there has been a surge in research focusing on thiophene-based compounds due to their wide range of biological activities. Thiophenes, being part of the benzothiophene family, are known for their role in various pharmacological applications, including anti-inflammatory, antiviral, and anticancer agents. The introduction of halogen atoms into the thiophene ring further modulates its reactivity and interaction with biological targets. For instance, the presence of bromo and chloro substituents can enhance the compound's ability to cross-react with enzymes and receptors, thereby potentially increasing its therapeutic efficacy.

One of the most compelling aspects of (3S)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanamide is its potential as a scaffold for drug development. The amide functionality not only provides a site for further chemical modifications but also contributes to the compound's solubility and bioavailability. This makes it an attractive candidate for designing novel molecules that can interact with biological systems more effectively. Moreover, the proline derivative segment introduces conformational flexibility, which can be exploited to optimize binding interactions with target proteins.

The significance of this compound is further underscored by its potential applications in understanding enzyme mechanisms and developing enzyme inhibitors. Enzymes are critical biological catalysts that mediate numerous biochemical reactions. By designing molecules that can selectively interact with specific enzymes, researchers can gain insights into metabolic pathways and develop treatments for various diseases. The unique structural features of (3S)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanamide make it a valuable tool for studying enzyme-substrate interactions and developing inhibitors that target specific enzymatic pathways.

In addition to its enzyme-binding properties, this compound has shown promise in preliminary studies as a modulator of signaling pathways. Signaling pathways are complex networks of interactions that regulate various cellular processes. Dysregulation of these pathways is often associated with diseases such as cancer and inflammation. By identifying small molecules that can modulate these pathways, researchers can develop therapeutic strategies that address the underlying causes of these conditions. The ability of (3S)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanamide to interact with key signaling molecules makes it a potential candidate for such applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric catalysis and cross-coupling reactions, are employed to construct the complex molecular framework efficiently. The stereochemical integrity at the proline derivative is particularly crucial and must be maintained throughout the synthetic process to ensure the compound's biological activity.

Efforts are ongoing to explore the pharmacological profile of (3S)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanamide through both in vitro and in vivo studies. In vitro assays are conducted to evaluate its interaction with various biological targets, including enzymes and receptors, while in vivo studies provide insights into its pharmacokinetic properties and potential therapeutic effects. These studies are essential for determining the compound's suitability for further development into a drug candidate.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like (3S)-3-Amino-3-(4-bromo-5-chlorothiophen-2-yl)propanamide. Computational chemistry techniques, such as molecular docking and virtual screening, allow researchers to predict how a compound will interact with biological targets based on its structure. These methods have proven invaluable in reducing the time and cost associated with traditional high-throughput screening approaches.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its structure for improved efficacy and reduced side effects. By leveraging cutting-edge technologies such as gene editing and CRISPR-Cas9 systems, researchers can explore new ways to enhance the therapeutic potential of this molecule. Additionally, collaborations between academia and industry are fostering innovation by combining expertise from different fields to accelerate drug development efforts.

In conclusion, (3S)-Amino-Amino-(4-bromo-5-chlorothiophen-2-yl)propanamide, identified by CAS number 1604290-42--7, represents a significant advancement in chemical biology with its unique structural features and potential therapeutic applications. Its role in drug discovery underscores the importance of innovative compounds like this one in addressing complex diseases through targeted molecular interventions.